Cas no 1884457-40-2 ((R)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole)

• Product Name: (R)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole
• CAS No: 1884457-40-2
• MF: C₂₇H₂₆NOP
• MW: 411.475207805634
• MDL: MFCD31707609
• CID: 4556212
• PubChem ID: 138375948
• Update Time: 2025-07-16

(R)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole
• D72282
• 1-[(3R)-3-tert-butyl-2H-1,3-benzoxaphosphol-4-yl]-2,5-diphenylpyrrole
• (R)-1-(3-(tert-butyl)-2,3- dihydrobenzo[d][1,3]oxapho sphol-4-yl)-2,5-diphenyl- 1H-pyrrole
• CS-0088801
• MFCD31707609
• 1-[(3R)-3-tert-butyl-2,3-dihydro-1,3-benzoxaphosphol-4-yl]-2,5-diphenyl-1H-pyrrole
• 1884457-40-2

• MDL： MFCD31707609
• Inchi： 1S/C27H26NOP/c1-27(2,3)30-19-29-25-16-10-15-24(26(25)30)28-22(20-11-6-4-7-12-20)17-18-23(28)21-13-8-5-9-14-21/h4-18H,19H2,1-3H3/t30-/m0/s1
• InChI Key： KJXNLTFQUPGVAM-PMERELPUSA-N
• SMILES： [P@@]1(COC2=CC=CC(=C12)N1C(C2C=CC=CC=2)=CC=C1C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 411.175201451 g/mol
• Monoisotopic Mass: 411.175201451 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 14.2
• Molecular Weight: 411.5

Additional information on (R)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole

Comprehensive Analysis of (R)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole (CAS: 1884457-40-2)

The compound (R)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole (CAS: 1884457-40-2) is a highly specialized chiral molecule that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. Its unique structural features, including a dihydrobenzo[d][1,3]oxaphosphole core and a 2,5-diphenyl-1H-pyrrole moiety, make it a valuable intermediate for the development of advanced functional materials and bioactive compounds. Researchers are particularly interested in its potential applications in asymmetric catalysis and drug discovery, where its stereochemical properties can play a pivotal role.

One of the most intriguing aspects of CAS 1884457-40-2 is its chiral center, which is derived from the (R)-configuration at the phosphorus-containing heterocycle. This feature enables the compound to serve as a stereoselective building block in the synthesis of complex molecules. Recent studies have explored its utility in enantioselective transformations, a hot topic in modern synthetic chemistry. The growing demand for chiral auxiliaries and ligands in pharmaceutical manufacturing has further amplified the relevance of this compound.

In the context of drug discovery, (R)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole has been investigated for its potential as a scaffold for designing novel therapeutic agents. Its heterocyclic framework is structurally similar to several bioactive molecules, making it a promising candidate for targeting enzyme inhibition and receptor modulation. The tert-butyl group enhances its lipophilicity, which could improve membrane permeability—a critical factor in bioavailability optimization.

From a material science perspective, this compound's phosphorus-oxygen hybrid structure offers unique electronic properties that could be exploited in optoelectronic devices and coordination polymers. The integration of diphenylpyrrole units into such systems is an emerging trend, driven by the need for high-performance organic semiconductors. Researchers are also examining its potential in supramolecular chemistry, where its ability to form non-covalent interactions could lead to innovative self-assembled materials.

The synthesis of CAS 1884457-40-2 typically involves multistep organic reactions, including cyclization and stereoselective phosphorylation. Advances in green chemistry have prompted investigations into more sustainable routes, such as catalytic asymmetric synthesis, to reduce waste and improve efficiency. This aligns with the broader industry shift toward environmentally friendly methodologies, a topic frequently searched by professionals in the field.

Given the compound's complexity, analytical techniques like NMR spectroscopy, X-ray crystallography, and HPLC chiral separation are essential for characterizing its purity and stereochemistry. These methods are often discussed in forums and publications related to chemical analysis, reflecting the compound's technical sophistication. Additionally, its stability under various conditions is a subject of ongoing research, particularly for applications requiring long-term storage or high-temperature processing.

In summary, (R)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole represents a versatile and scientifically significant compound with broad applicability. Its role in chiral synthesis, pharmaceutical development, and advanced materials underscores its importance in contemporary research. As interest in tailored molecular architectures and sustainable chemistry continues to rise, this compound is poised to remain at the forefront of innovation.